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CAS No.: 10529-96-1
Cat. No.: S645688

Compound Focus: 4-Dihydroboldenone

Get Quote

Chemical and Physical Property Data

The table below summarizes the key chemical identification and predicted physicochemical properties of 4-

Dihydroboldenone.

Property Category

Detail / Value

Common Name

IUPAC Name

Other Synonyms
HMDB ID

CAS Registry Number
Chemical Formula

Average Molecular
Weight

Monoisotopic Mass

4-Dihydroboldenone [1]

(1S,2R,7R,10R,11S,14S,15S)-14-hydroxy-2,15-
dimethyltetracyclo[8.7.0.02,7.011,25]heptadec-3-en-5-one [1]

17B-Hydroxy-5B3-androst-1-en-3-one; 5B-Androst-1-en-173-ol-3-one [1] [2]
HMDB0006035 [1]

10529-96-1 [1]

C1oH2802 [1]

288.4244 Da [1] [2]

288.20893 Da [1] [2]
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Property Category Detail / Value

Class Androgens and derivatives [1]
Predicted Water 0.013 g/L [1] [3]

Solubility

Predicted LogP 3.38 [1] [3]

Melting Point Not Available

Experimental Water Not Available

Solubility

Analytical and Spectroscopic Data

The following table details the key experimental protocols and spectroscopic methods used for the

identification and analysis of 4-Dihydroboldenone.

Method / Spectrum

Type Experimental Conditions / Key Details Accessibility / Notes
General Role in Metabolite of Boldenone; crucial for detecting  Parent steroid is often fully
Analysis illegal AAS use [1] metabolized [1]

| Predicted GC-MS Spectrum | * [onization: 70 eV, Positive * Instrument: Single quadrupole (predicted by
CFM-ID) [4] | Predicted spectrum; used as a guide [4] | | Predicted LC-MS/MS Spectra | Multiple spectra
predicted at 10V, 20V, and 40V in both Positive and Negative modes [3] | Available for review on FoodB [3]
| | Predicted 1D NMR Spectra | Multiple 'H and 3C NMR spectra predicted at various frequencies (25-226
MHz for 13C; 100-900 MHz for 'H) [2] | Available for review on NP-MRD [2] |

Biological and Toxicological Context
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To provide context for the significance of detecting 4-Dihydroboldenone, the table below summarizes

relevant biological and regulatory information.

Aspect Key Information

Biological Origin Metabolite of Boldenone (an androgenic anabolic steroid) [1]

Primary Significance Marker for illegal use of Boldenone in meat production and athletics [1] [3]

| Toxicological Effects (Boldenone) | « Reproductive Toxicity: Significant harmful effects on male rabbit
reproductive functions; reduced testes/epididymis weight, sperm motility/count, serum testosterone;
histopathological damage [5]. « Other Risks: Classified by IARC as probable human carcinogen (Class 2A);
associated with cardiovascular, hepatic, neuroendocrine damage, and psychiatric disorders [5]. | | Regulatory

Status | Use is officially banned in humans and animals for human consumption [1] [5] |

The relationship between boldenone and its metabolite, 4-Dihydrobeldenone, can be visualized through the
following metabolic pathway. This diagram illustrates the context in which 4-Dihydroboldenone is

identified and measured.

Boldenone Metabolism Identification _ Evidence
(Anabolic Steroid) .

Click to download full resolution via product page

> The metabolic and analytical pathway from the parent compound, Boldenone, to its key metabolite, 4-

Dihydroboldenone, and subsequent detection.

Research Implications and Key Considerations

The data on 4-Dihydroboldenone highlights several critical points for researchers:

e Detection is Key: Since anabolic steroids like boldenone are extensively metabolized, identifying
long-lived metabolites like 4-Dihydroboldenone is essential for effective anti-doping and food safety
controls [1] [3].
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e Toxicological Significance: The presence of this metabolite is an indicator of exposure to
boldenone, a substance with documented serious adverse effects on reproductive and other organ
systems [5].

¢ Use of Predicted Data: Much of the available spectroscopic data is computationally predicted.
Laboratory experiments are required to obtain confirmed experimental spectra and validate these
models for definitive identification [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3385914/
https://hmdb.ca/spectra/c_ms/145007
https://np-mrd.org/natural_products/NP0087442
https://www.smolecule.com/products/s645688?utm_src=pdf-custom-synthesis
https://www.hmdb.ca/metabolites/HMDB06035
https://np-mrd.org/natural_products/NP0087442
https://foodb.ca/compounds/FDB023811
https://hmdb.ca/spectra/c_ms/145007
https://pmc.ncbi.nlm.nih.gov/articles/PMC3385914/
https://www.smolecule.com/products/b645688#4-dihydroboldenone-hmdb-id-hmdb0006035
https://www.smolecule.com/products/b645688#4-dihydroboldenone-hmdb-id-hmdb0006035
https://www.smolecule.com/products/b645688#4-dihydroboldenone-hmdb-id-hmdb0006035
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s645688?utm_src=pdf-bulk
https://www.smolecule.com/products/s645688?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s645688?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

